Cas no 672950-55-9 (3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-[3-(trifluoromethyl)phenyl]urea
• CAS No: 672950-55-9
• MF: C₂₁H₁₇F₃N₄OS
• MW: 430.446093320847
• CID: 5693192
• PubChem ID: 5093912
• Update Time: 2023-10-13

3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-N'-[3-(trifluoromethyl)phenyl]urea
• 1-(4,6-dimethyl-3-pyrrol-1-ylthieno[2,3-b]pyridin-2-yl)-3-[3-(trifluoromethyl)phenyl]urea
• 5R-1210
• AKOS005094655
• 3-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-[3-(trifluoromethyl)phenyl]urea
• 672950-55-9
• Urea, N-[4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-N'-[3-(trifluoromethyl)phenyl]-
• 3-[4,6-Dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridin-2-yl]-1-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C21H17F3N4OS/c1-12-10-13(2)25-18-16(12)17(28-8-3-4-9-28)19(30-18)27-20(29)26-15-7-5-6-14(11-15)21(22,23)24/h3-11H,1-2H3,(H2,26,27,29)
• InChI Key： PRDSQXTYDVVFAL-UHFFFAOYSA-N
• SMILES： N(C1SC2=NC(C)=CC(C)=C2C=1N1C=CC=C1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 430.10751684g/mol
• Monoisotopic Mass: 430.10751684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 87.2Ų